Cas no 73390-02-0 (Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI))

Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI) structure
73390-02-0 structure
Product name:Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI)
CAS No:73390-02-0
MF:C27H46O2
MW:402.652948856354
CID:573407
PubChem ID:44145735

Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-8-ene-3,15-diol,(3b,5a,15a)- (9CI)
    • 5a-Cholest-8-ene-3b,15a-diol
    • (10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
    • cholest-8-ene-3,15-diol
    • 5-Cedo
    • Cholest-8-ene-3,15-diol, (3beta,5alpha,15alpha)-
    • 73390-02-0
    • 3beta,15alpha-Dihydroxy-5beta-cholest-8-ene
    • DTXSID70994104
    • Inchi: InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-20,23-25,28-29H,6-16H2,1-5H3/t18-,19+,20+,23-,24+,25-,26+,27-/m1/s1
    • InChI Key: VEMUQVCEZWKJCR-ITGUWCBGSA-N
    • SMILES: CC(C)CCCC(C)C1CC(C2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C)O

Computed Properties

  • Exact Mass: 402.35
  • Monoisotopic Mass: 402.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 6.6

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